Cas no 403-54-3 (3-Fluorobenzonitrile)

3-Fluorobenzonitrile Properties

Names and Identifiers

• 3-Fluorobenzonitrile
• 3-fluoro-benzonitrile
• m-Fluorobenzonitrile
• FLUOROBENZONITRILE
• 3-fluoro-benzonitril
• Benzonitrile, m-fluoro-
• m-Cyanofluorobenzene
• m-Fluorobenzonitrile 3-Fluorobenzonitrile
• 3-cyanofluorobenzene
• M-FLUOROBENZONITILE
• 1-CYANO-3-FLUOROBENZENE
• 3-fluorobenzenecarbonitrile
• 5-fluorobenzonitrile
• Benzonitrile,3-fluoro
• Benzonitrile,m-fluoro
• meta-fluorocyanobenzene
• m-fluorobenzene nitrile
• ncr cf
• Benzonitrile, m-fluoro-(6CI,7CI,8CI)
• 3-Fluorobenzenenitrile
• NSC 88310
• Benzonitrile, 3-fluoro-
• JZTPKAROPNTQQV-UHFFFAOYSA-N
• NSC88310
• 3-flourobenzonitrile
• PubChem1579
• 3-fluoro benzonitrile
• NCIOpen2_001525
• KSC235O3L
• Benzonitrile
• 92WAP6RV75
• CS-W013568
• MFCD00001797
• UNII-92WAP6RV75
• 403-54-3
• EN300-09449
• fluorobenzenecarbonitrile
• F9995-1504
• 3-FLUORO-BENZOIC ACID-NITRILE
• Z56346951
• DTXSID0059954
• 3-Fluorobenzonitrile, 98%
• BCP30984
• F0219
• 1-Cyano-3-fluorobenzene;m-Fluorobenzonitrile
• AM20060055
• AKOS001079365
• PS-9224
• FT-0615720
• W-106358
• AC-2760
• SCHEMBL38165
• CK2127
• NSC-88310
• NS00043756
• InChI=1/C7H4FN/c8-7-3-1-2-6(4-7)5-9/h1-4
• EINECS 206-963-5
• DTXCID7039751
• STL169024
• +Expand

• MDL： MFCD00001797
• InChIKey： JZTPKAROPNTQQV-UHFFFAOYSA-N
• Inchi： 1S/C7H4FN/c8-7-3-1-2-6(4-7)5-9/h1-4H
• SMILES： FC1=C([H])C([H])=C([H])C(C#N)=C1[H]
• BRN： 1858941

Computed Properties

• Exact Mass: 121.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 121.032777
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 1.69738
• PSA: 23.79000
• Refractive Index: n20/D 1.5043(lit.)
• Boiling Point: 183°C
• Melting Point: −16 °C (lit.)
• Vapor Pressure: 1.0±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.133 g/mL at 25 °C(lit.)

3-Fluorobenzonitrile Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S39-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：T
• HazardClass：6.1

3-Fluorobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%